ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate

• IUPAC Name: ethyl 2-[6-[(4-methylbenzoyl)amino]pyridazin-3-yl]sulfanylacetate
• InChI: InChI=1S/C16H17N3O3S/c1-3-22-15(20)10-23-14-9-8-13(18-19-14)17-16(21)12-6-4-11(2)5-7-12/h4-9H,3,10H2,1-2H3,(H,17,18,21)
• InChI Key: SKQCCKUMTVJJDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(C=C1)NC(=O)C2=CC=C(C=C2)C
• Molecular Formula: C16H17N3O3S
• Molecular Weight: 331.4 g/mol

Description

Physical And Chemical Properties Analysis

• Safety Information : It is classified as a Warning substance (Hazard Statement H302). Precautions include avoiding ingestion, handling with care, and following safety guidelines.

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

Pyridazine derivatives, which this compound is a part of, have been shown to interact with a range of biological targets and physiological effects .

Mode of Action

It’s known that pyridazine derivatives can exhibit a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .

Biochemical Pathways

Pyridazine derivatives have been utilized in medicinal chemistry against a range of biological targets and physiological effects .

Pharmacokinetics

The compound should be stored at 2-8°c in a sealed, dry environment for optimal stability .

Result of Action

Pyridazine derivatives have been shown to possess a wide range of pharmacological activities .

Action Environment

Environmental factors can influence the action, efficacy, and stability of ethyl 2-{[6-(4-methylbenzamido)pyridazin-3-yl]sulfanyl}acetate. For instance, the compound should be stored at 2-8°C in a sealed, dry environment for optimal stability .